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Compound of Interest

Compound Name: 2,4-Heptadienal

Cat. No.: B1582088

Application Notes and Protocols for 2,4-
Heptadienal

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and safety information for the handling and storage
of 2,4-Heptadienal (CAS No: 4313-03-5), an unsaturated aldehyde utilized in organic
synthesis, flavor and fragrance development, and potentially in the synthesis of pharmaceutical
compounds.[1] Adherence to these guidelines is critical to ensure personnel safety and
maintain the integrity of the compound.

Section 1: Chemical and Physical Properties

2,4-Heptadienal is a combustible, colorless to pale yellow liquid with a distinct fatty or green
aroma.[2][3] It is characterized by a conjugated diene structure, which contributes to its
reactivity.[2]
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Property Value Reference
Molecular Formula C7H100 [2][4]
Molecular Weight 110.15 g/mol [31[5]
Appearance Yellow, clear liquid [6]

Odor Fatty, green aroma [3]

Boiling Point 84-84.5 °C

Flash Point 62 °C (143.6 °F) - closed cup

Density 0.881 g/mL at 25 °C

Insoluble in water; Soluble in
Solubility fixed oils and organic solvents [2][3]

like ethanol and ether.

Vapor Pressure Not available [7]

Autoignition Temperature Not available [7]

Section 2: Hazard Identification and Safety
Precautions

2,4-Heptadienal is classified as a hazardous substance.[7] It is harmful if swallowed, toxic in
contact with skin, and causes skin and serious eye irritation.[3][5][8]

GHS Hazard Statements:

H302: Harmful if swallowed[3][5][8]

H311: Toxic in contact with skin[3][5][8]

H315: Causes skin irritation[3][5][8]

H319: Causes serious eye irritation[8]

H227: Combustible liquid[5]
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Precautionary Statements:

e P264: Wash skin thoroughly after handling.[8]

e P270: Do not eat, drink or smoke when using this product.[8]

o P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[5][8]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/ physician if you feel
unwell.[9]

e P302 + P352: IF ON SKIN: Wash with plenty of water.[8]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[8]

e P405: Store locked up.[8]

e P501: Dispose of contents/ container to an approved waste disposal plant.[3]

Section 3: Experimental Protocols
Personal Protective Equipment (PPE) Protocol

A risk assessment should be conducted before handling 2,4-Heptadienal to determine the
necessary PPE. The following provides a general guideline:

o Eye Protection: Wear chemical safety goggles as described by OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166. A face shield may
be required in situations with a higher risk of splashing.[5][6]

e Hand Protection: Wear impervious chemical-resistant gloves (e.g., Neoprene, PVC).[7]
Gloves must be inspected before use and replaced if contaminated or damaged. After use,
hands should be thoroughly washed and dried.[7]

» Skin and Body Protection: Wear appropriate protective clothing, such as a lab coat or a
complete suit protecting against chemicals, to prevent skin exposure.[5][6]
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* Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume
hood.[6] If the risk of inhalation is high, a full-face respirator with appropriate cartridges (e.g.,
type ABEK) should be used.[5]

Personal Protective Equipment (PPE)

Respiratory Protection

(Fume Hood/Respirator)

Body Protection
(Lab Coat/Suit)

Handling

2,4-Heptadienal

Hand Protection
(Impervious Gloves)

Eye Protection
(Goggles/Face Shield)

Click to download full resolution via product page
Caption: Required Personal Protective Equipment for handling 2,4-Heptadienal.

Safe Handling Protocol

o Work Area Preparation: Ensure the work area is clean, uncluttered, and located within a

certified chemical fume hood.[6] An eyewash station and safety shower must be readily
accessible.[6]

e Chemical Dispensing:
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[e]

Avoid all personal contact, including inhalation.[7]

o

Use non-sparking tools to prevent ignition.[8]

[¢]

Ground and bond containers when transferring material to prevent electrostatic discharge.

[5]

[¢]

Keep the container tightly closed when not in use.[6]

e Post-Handling:
o Wash hands and any exposed skin thoroughly with soap and water after handling.[6]
o Decontaminate all equipment and the work area.

o Remove and launder contaminated clothing before reuse.[8]

Storage Protocol

Proper storage is crucial to maintain the stability and integrity of 2,4-Heptadienal.

» Storage Conditions: Store in a cool, dry, and well-ventilated place, away from direct sunlight
and sources of ignition.[6][10] Refrigerated storage (2-8°C) is recommended.

» Container: Keep in the original, tightly sealed container.[7] Suitable containers include lined
metal cans or plastic pails.[7]

e Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, strong
bases, amines, and strong reducing agents, as this may result in ignition or the generation of
flammable and/or toxic gases.[7]
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Caption: Key considerations for the safe storage of 2,4-Heptadienal.

Section 4: Emergency Procedures
First Aid Measures

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[8][11]

e In Case of Skin Contact: Immediately remove all contaminated clothing. Wash off with soap
and plenty of water for at least 15 minutes. Seek immediate medical attention.[6][8]

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Seek medical
attention.[6][8]

« |If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Call a poison control center or doctor immediately.[8]

Accidental Release Measures

For minor spills:
o Remove all sources of ignition.[7]

o Ensure adequate ventilation.
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» Wear appropriate PPE.
» Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).[6]

o Collect the absorbed material using spark-proof tools and place it in a suitable, closed
container for disposal.[8]

o Clean the spill area thoroughly with soap and water.[12]

For major spills:

Evacuate the area and move upwind.[7]

Alert emergency responders and inform them of the nature and location of the hazard.[7]

Prevent the spill from entering drains or waterways.[8]

Only trained personnel with appropriate PPE should attempt to control the spill.
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Caption: Workflow for responding to a 2,4-Heptadienal spill.
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Section 5: Waste Disposal

Dispose of 2,4-Heptadienal and its containers as hazardous waste.[7] All waste must be
handled in accordance with local, state, and federal regulations.[7] Contact a licensed
professional waste disposal service to dispose of this material.[5] Do not allow the chemical to
enter drains.[8] Contaminated packaging should be disposed of as unused product.[5]

Section 6: Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[8]
Water may be ineffective and could scatter and spread the fire.[11]

¢ Specific Hazards: Combustible liquid.[7] Combustion may produce carbon monoxide and
carbon dioxide.[11]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective clothing.[8] Use a water spray to cool unopened containers.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Heptadienal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582088#protocols-for-safe-handling-and-storage-of-
2-4-heptadienal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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